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Compound of Interest

Compound Name: Disperse Blue 106

Cat. No.: B080608

An In-depth Technical Guide to Disperse Blue
106

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the disperse dye, Disperse Blue
106, including its chemical identity, physicochemical properties, synthesis, applications, and
relevant experimental protocols.

Chemical Identity and Properties

Disperse Blue 106 is a monoazo dye characterized by its low water solubility and its
application in dyeing hydrophobic fibers. It is recognized as a significant allergen in textiles.

Chemical Identifiers:

There is some discrepancy in the literature regarding the CAS number for Disperse Blue 106.
Both 12223-01-7 and 68516-81-4 are frequently used to refer to this compound. Some sources
indicate that 68516-81-4 is a related or alternative CAS number for the same chemical entity.
For the purpose of this guide, both numbers are provided.

e Chemical Name: 2-[ethyl[3-methyl-4-[(5-nitro-2-thiazolyl)azo]phenyllamino]ethanol[1]

e C.I. Name: Disperse Blue 106, C.I. 111935[2]
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e Molecular Formula: C14H17Ns03S[1][2]

e Molecular Weight: 335.38 g/mol [1]

e CAS Numbers: 12223-01-7, 68516-81-4[1]

Physicochemical Properties:

A summary of the key physicochemical properties of Disperse Blue 106 is presented in the

table below.
Property Value
Density 1.4 +0.1 g/cm3
Boiling Point 550.8 + 60.0 °C at 760 mmHg
Flash Point 286.9 £ 32.9 °C
Vapour Pressure 0.0 £ 1.6 mmHg at 25°C
Index of Refraction 1.660

Synthesis and Mechanism of Action

Synthesis Workflow:

The synthesis of Disperse Blue 106 is typically achieved through a two-step process common
for azo dyes: diazotization followed by a coupling reaction. The manufacturing process involves
the diazotization of 5-Nitrothiazol-2-amine, which is then coupled with 3-(Ethyl(m-
tolyl)amino)propanenitrile.[2]
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General Synthesis of Disperse Blue 106

Step 1: Diazotization

5-Nitrothiazol-2-amine

NaNO2, HCI

Step 2: Azo Coupling

Diazonium Salt 3-(Ethyl(m-tolyl)amino)propanenitrile

Disperse Blue 106

Click to download full resolution via product page
Caption: General synthesis pathway for Disperse Blue 106.
Mechanism of Action in Polyester Dyeing:

Disperse dyes, including Disperse Blue 106, are non-ionic and have low water solubility,
making them suitable for dyeing hydrophobic synthetic fibers like polyester. The dyeing
mechanism is a process of transferring the dye from an agueous dispersion into the solid fiber.

[31[4]
The process generally involves the following stages:

o Dispersion: The dye is finely dispersed in the aqueous dye bath with the aid of dispersing
agents.
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e Adsorption: Individual dye molecules adsorb onto the surface of the polyester fiber.

« Diffusion: At high temperatures (typically 120-130°C), the amorphous regions of the polyester
fiber swell, allowing the small dye molecules to diffuse into the fiber matrix.[4][5] The dye
molecules are then held within the fiber by van der Waals forces and hydrogen bonds.[4]

Mechanism of Disperse Dyeing on Polyester Fiber

Dye Molecules in
Aqueous Dispersion

Adsorption onto
Fiber Surface

igh Temperature
(120-130°C)

Diffusion into
Fiber Matrix

Dyed Polyester Fiber

Click to download full resolution via product page

Caption: Polyester dyeing mechanism with disperse dyes.

Applications and Significance
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The primary application of Disperse Blue 106 is in the dyeing of synthetic textiles, particularly
polyester and acetate fibers.[6] It is used to produce dark shades such as blue, black, brown,
and purple.[6] Due to its effectiveness and versatility, it has been widely used in the textile
industry for items like clothing linings, sportswear, and hosiery.[7]

However, Disperse Blue 106 is also a well-documented contact allergen, frequently causing
textile dermatitis.[7][8][9] This has led to increased scrutiny and, in some cases,
recommendations to avoid its use in textiles that come into direct contact with the skin.

Experimental Protocols

The following is a detailed protocol for a reaction utilizing Disperse Blue 106 in the synthesis
of a novel aminoformate ester azo disperse dye, as reported in patent CN201811153916.5.[10]

Objective: To synthesize a novel aminoformate ester azo disperse dye using Disperse Blue
106 as a starting material to improve dye uptake and fastness properties on nylon and spandex
fabrics.[10]

Materials:

o Disperse Blue 106 (purified and vacuum-dried): 4.00 g
o Dehydrated Dichloromethane: 300 ml

e |socyanate Compound: 1.66 ml

o Dehydrated Triethylamine: 6 ml

 Dilute Acid Solution: 100 ml

» 10% Sodium Carbonate Solution

o Acetone (for recrystallization)

Apparatus:

e 500 ml three-necked flask
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Stirrer
Rotary evaporator

Thin-layer chromatography (TLC) equipment

Procedure:

Add 4.00 g of purified and vacuum-dried Disperse Blue 106 to a 500 ml three-necked flask.

Add 300 ml of dehydrated dichloromethane as a solvent and stir until the dye is completely
dissolved.

Accurately measure and rapidly add 1.66 ml of the isocyanate compound to the solution,
followed by thorough stirring.

Slowly add 6 ml of dehydrated triethylamine to the reactor.
Allow the reaction to proceed at room temperature for 3-6 hours.
Monitor the progress of the reaction using thin-layer chromatography.

Upon completion, mix the reaction mixture with 100 ml of a dilute acid solution and extract
the dye liquor.

Remove the dichloromethane solvent from the dye liquor using a rotary evaporator.

Wash the resulting product with an appropriate amount of 10% sodium carbonate solution
and filter.

The crude product is then obtained and can be further purified by recrystallization with
acetone.
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Experimental Workflow for Synthesis of a Novel Azo Disperse Dye
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Caption: Workflow for the synthesis of an aminoformate ester azo disperse dye.
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Safety Information

Disperse Blue 106 is classified as a hazardous substance. It may cause an allergic skin
reaction and is a known cause of textile dermatitis. Appropriate personal protective equipment,
including gloves and safety glasses, should be worn when handling this chemical. Work should
be conducted in a well-ventilated area to avoid inhalation of dust.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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